Cas no 81114-41-2 (1-benzenesulfonyl-1H-indoline)

• Product Name: 1-benzenesulfonyl-1H-indoline
• CAS No: 81114-41-2
• MF: C₁₄H₁₃NO₂S
• MW: 259.32352232933
• MDL: MFCD00593594
• CID: 2139046
• PubChem ID: 668757
• Update Time: 2025-04-21

1-benzenesulfonyl-1H-indoline Chemical and Physical Properties

Names and Identifiers

• 1-benzenesulfonyl-1H-indoline
• 1-(phenylsulfonyl)indoline
• 1-(phenylsulfonyl)indolin
• 1-benzenesulfonyl-indoline
• 1-Benzolsulfonyl-indolin
• N-(phenylsulfonyl)indoline
• 81114-41-2
• Benzolsulfonylindolin
• AVIIJCYFOVAPRK-UHFFFAOYSA-N
• AS-63388
• HMS1672D19
• MLS001076016
• Oprea1_200957
• W18779
• AE-473/30516037
• W13189
• SMR000473099
• CCG-277142
• Z45533187
• DTXSID501332534
• AKOS000668416
• Cambridge id 5280681
• HMS2800L20
• SY126753
• Oprea1_821408
• 1-(benzenesulfonyl)-2,3-dihydro-1H-indole
• CHEMBL1885822
• 1-(benzenesulfonyl)-2,3-dihydroindole
• 1-Benzenesulfonyl-2,3-dihydro-1H-indole
• STK065868
• (phenylsulfonyl)indoline
• MFCD00593594
• 1-(phenylsulfonyl)-2,3-dihydro-1H-indole
• SCHEMBL395744

• MDL： MFCD00593594
• Inchi： 1S/C14H13NO2S/c16-18(17,13-7-2-1-3-8-13)15-11-10-12-6-4-5-9-14(12)15/h1-9H,10-11H2
• InChI Key： AVIIJCYFOVAPRK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 259.06700
• Monoisotopic Mass: 259.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.76000
• LogP: 3.58380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides